Cas no 106961-85-7 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(2-propen-1-yl)phenyl]methylester, (1R,3R)-)

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(2-propen-1-yl)phenyl]methylester, (1R,3R)- structure
106961-85-7 structure
Product Name:Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(2-propen-1-yl)phenyl]methylester, (1R,3R)-
CAS No:106961-85-7
MF:C20H26O2
MW:298.419246196747
CID:233948
PubChem ID:184762
Update Time:2025-04-19

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(2-propen-1-yl)phenyl]methylester, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(2-propen-1-yl)phenyl]methylester, (1R,3R)-
    • DTXSID00910195
    • 106961-85-7
    • [3-(Prop-2-en-1-yl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (3-(2-propenyl)phenyl)methyl ester, (1R-trans)-
    • Inchi: 1S/C20H26O2/c1-6-8-15-9-7-10-16(12-15)13-22-19(21)18-17(11-14(2)3)20(18,4)5/h6-7,9-12,17-18H,1,8,13H2,2-5H3/t17-,18+/m1/s1
    • InChI Key: YWLRRJKYMYZLNR-MSOLQXFVSA-N
    • SMILES: O(CC1C=CC=C(CC=C)C=1)C([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

  • Exact Mass: 298.19338
  • Monoisotopic Mass: 298.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.041
  • Boiling Point: 373.4°Cat760mmHg
  • Flash Point: 173.8°C
  • Refractive Index: 1.56
  • PSA: 26.3

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(2-propen-1-yl)phenyl]methylester, (1R,3R)- Related Literature

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